Cas no 1343454-08-9 (2-(3-Bromophenyl)-3,3-dimethyl-1,2,3,4-tetrahydroquinoline-6-carboxylic acid)
2-(3-Bromophenyl)-3,3-dimethyl-1,2,3,4-tetrahydroquinoline-6-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-BROMOPHENYL)-3,3-DIMETHYL-1,2,3,4-TETRAHYDROQUINOLINE-6-CARBOXYLIC ACID
- 2-(3-bromophenyl)-3,3-dimethyl-2,4-dihydro-1H-quinoline-6-carboxylic acid
- 2-(3-bromo-phenyl)-3,3-dimethyl-1,2,3,4-tetrahydro-quinoline-6-carboxylic acid
- 2-(3-Bromophenyl)-3,3-dimethyl-1,2,3,4-tetrahydroquinoline-6-carboxylic acid
-
- Inchi: 1S/C18H18BrNO2/c1-18(2)10-13-8-12(17(21)22)6-7-15(13)20-16(18)11-4-3-5-14(19)9-11/h3-9,16,20H,10H2,1-2H3,(H,21,22)
- InChI Key: NVOUSCQUPBGJHD-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1)C1C(C)(C)CC2C=C(C(=O)O)C=CC=2N1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 425
- XLogP3: 4.9
- Topological Polar Surface Area: 49.3
2-(3-Bromophenyl)-3,3-dimethyl-1,2,3,4-tetrahydroquinoline-6-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM228843-1g |
2-(3-Bromophenyl)-3,3-dimethyl-1,2,3,4-tetrahydroquinoline-6-carboxylic acid |
1343454-08-9 | 97% | 1g |
$669 | 2021-08-04 | |
| Chemenu | CM228843-1g |
2-(3-Bromophenyl)-3,3-dimethyl-1,2,3,4-tetrahydroquinoline-6-carboxylic acid |
1343454-08-9 | 97% | 1g |
$*** | 2023-03-30 | |
| Alichem | A189008865-1g |
2-(3-Bromophenyl)-3,3-dimethyl-1,2,3,4-tetrahydroquinoline-6-carboxylic acid |
1343454-08-9 | 97% | 1g |
814.32 USD | 2021-06-01 | |
| Ambeed | A357382-1g |
2-(3-Bromophenyl)-3,3-dimethyl-1,2,3,4-tetrahydroquinoline-6-carboxylic acid |
1343454-08-9 | 97% | 1g |
$716.0 | 2023-09-05 |
2-(3-Bromophenyl)-3,3-dimethyl-1,2,3,4-tetrahydroquinoline-6-carboxylic acid Related Literature
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
Additional information on 2-(3-Bromophenyl)-3,3-dimethyl-1,2,3,4-tetrahydroquinoline-6-carboxylic acid
Introduction to 2-(3-Bromophenyl)-3,3-dimethyl-1,2,3,4-tetrahydroquinoline-6-carboxylic acid (CAS No. 1343454-08-9)
2-(3-Bromophenyl)-3,3-dimethyl-1,2,3,4-tetrahydroquinoline-6-carboxylic acid, identified by the CAS number 1343454-08-9, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule belongs to the tetrahydroquinoline class, a scaffold that is widely recognized for its biological activity and potential therapeutic applications. The presence of a brominated phenyl group and a carboxylic acid moiety at the 6-position further enhances its structural diversity and functional properties, making it a promising candidate for further investigation.
The bromophenyl substituent in the molecule plays a crucial role in modulating its pharmacokinetic and pharmacodynamic profiles. Bromine atoms are known to influence the electronic properties of aromatic rings, thereby affecting interactions with biological targets. In drug discovery, such modifications are often employed to optimize binding affinity and selectivity. The 3-position of the phenyl ring is particularly significant, as it allows for optimal spatial orientation relative to the core tetrahydroquinoline structure, which is essential for effective receptor engagement.
The carboxylic acid group at the 6-position of the tetrahydroquinoline ring introduces a polar functional moiety that can participate in hydrogen bonding interactions. This feature is particularly valuable in designing molecules that require specific binding modes to biological targets such as enzymes or receptors. The carboxylic acid group can also be further functionalized through esterification or amidation, expanding the chemical space available for drug development.
2-(3-Bromophenyl)-3,3-dimethyl-1,2,3,4-tetrahydroquinoline-6-carboxylic acid has been studied in various contexts due to its structural features. One of the most compelling areas of research involves its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The tetrahydroquinoline core is a privileged structure in medicinal chemistry, known for its presence in multiple FDA-approved drugs. By leveraging this scaffold, researchers aim to develop novel therapeutics with improved efficacy and reduced side effects.
Recent studies have highlighted the pharmacological potential of derivatives of tetrahydroquinoline compounds. For instance, modifications at the 3-position and 6-position have been shown to influence activity against specific biological pathways. The bromophenyl group has been particularly noted for its ability to enhance binding interactions with certain protein targets. This has led to investigations into its utility in developing treatments for neurological disorders, where precise receptor modulation is critical.
The synthetic accessibility of 2-(3-Bromophenyl)-3,3-dimethyl-1,2,3,4-tetrahydroquinoline-6-carboxylic acid has also been a focus of research efforts. Efficient synthetic routes are essential for scaling up production and conducting thorough pharmacological evaluations. Advances in synthetic methodologies have enabled the preparation of this compound with high purity and yield, facilitating its use in both academic and industrial settings.
In terms of biological activity, preliminary studies suggest that 2-(3-Bromophenyl)-3,3-dimethyl-1,2,3,4-tetrahydroquinoline-6-carboxylic acid may exhibit properties relevant to inflammation and pain management. The tetrahydroquinoline scaffold has been associated with compounds that modulate neurotransmitter systems involved in these processes. Additionally, the bromophenyl moiety may contribute to anti-inflammatory effects by interacting with specific enzymes or receptors.
The carboxylic acid group offers another potential avenue for biological activity. It can serve as a site for proteolytic cleavage or participate in non-covalent interactions with biological targets. Such features are often exploited in drug design to achieve targeted action and minimize off-target effects.
Future research directions may explore derivatization strategies to enhance the therapeutic potential of this compound. For example, incorporating additional functional groups or exploring different substitution patterns on the phenyl ring could lead to novel analogs with improved pharmacological profiles. Additionally, computational modeling techniques may be employed to predict binding affinities and optimize lead structures before experimental validation.
The integration of machine learning and computational chemistry tools has revolutionized drug discovery by enabling rapid screening and optimization of candidate molecules. These technologies can be particularly valuable in analyzing complex structures like 2-(3-Bromophenyl)-3,3-dimethyl-1,2,3,4-tetrahydroquinoline-6-carboxylic acid, providing insights into its behavior at both molecular and cellular levels.
The development of novel therapeutic agents remains a cornerstone of modern medicine, and compounds like 2-(3-Bromophenyl)-3,3-dimethyl-1,2,3,4-tetrahydroquinoline-6-carboxylic acid represent significant contributions to this effort. By combining structural innovation with rigorous biological evaluation, researchers continue to push the boundaries of what is possible in pharmaceutical science.
1343454-08-9 (2-(3-Bromophenyl)-3,3-dimethyl-1,2,3,4-tetrahydroquinoline-6-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)